Cas no 2680838-10-0 (tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate
• CAS No: 2680838-10-0
• MF: C₁₁H₁₂F₃IN₂O₂
• MW: 388.124865531921
• CID: 5625181
• PubChem ID: 165925208
• Update Time: 2025-10-31

tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302414
• 2680838-10-0
• tert-butyl N-[4-iodo-5-(trifluoromethyl)pyridin-2-yl]carbamate
• tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C11H12F3IN2O2/c1-10(2,3)19-9(18)17-8-4-7(15)6(5-16-8)11(12,13)14/h4-5H,1-3H3,(H,16,17,18)
• InChI Key： ULAALASQLTWMHI-UHFFFAOYSA-N
• SMILES： IC1=CC(=NC=C1C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 387.98956g/mol
• Monoisotopic Mass: 387.98956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate

Research Brief on tert-Butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS: 2680838-10-0)

In recent years, the compound tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS: 2680838-10-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with an iodine atom and a trifluoromethyl group, serves as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural properties make it particularly valuable in drug discovery, especially in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

Recent studies have highlighted the role of tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate in the synthesis of novel kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The iodine and trifluoromethyl substituents on the pyridine ring enhance the compound's reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecular architectures found in many drug candidates.

One notable application of this compound is in the development of selective inhibitors for the JAK (Janus kinase) family of enzymes. JAK inhibitors have emerged as promising therapeutics for autoimmune diseases and hematologic malignancies. Researchers have utilized tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate as a key building block to introduce the trifluoromethyl group, which is known to improve metabolic stability and binding affinity. Recent preclinical studies have demonstrated the efficacy of these inhibitors in reducing inflammatory cytokines and suppressing tumor growth in animal models.

In addition to its use in kinase inhibitor development, this compound has also been explored in the synthesis of agrochemicals and materials science. The trifluoromethyl group's electron-withdrawing properties and the iodine atom's ability to participate in halogen bonding interactions make it a valuable component in designing functional materials with tailored electronic and optical properties. Recent publications have reported its incorporation into liquid crystals and organic semiconductors, showcasing its versatility beyond pharmaceutical applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, offering more efficient and scalable production methods. Furthermore, ongoing research is focused on optimizing the compound's reactivity profile to expand its utility in diverse synthetic transformations.

In conclusion, tert-butyl N-4-iodo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS: 2680838-10-0) represents a critical intermediate in modern chemical biology and drug discovery. Its unique structural features and reactivity enable the development of innovative therapeutic agents and functional materials. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in advancing both pharmaceutical and material sciences.